(5E)-5-(1H-indol-3-ylmethylidene)-3-phenyl-2-sulfanylideneimidazolidin-4-one
Overview
Description
(5E)-5-(1H-indol-3-ylmethylidene)-3-phenyl-2-sulfanylideneimidazolidin-4-one is a chemical compound listed in the PubChem database. It is known for its unique structure and properties, which make it valuable in various scientific and industrial applications.
Preparation Methods
The preparation of (5E)-5-(1H-indol-3-ylmethylidene)-3-phenyl-2-sulfanylideneimidazolidin-4-one involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and yield of the compound. Industrial production methods may vary, but they typically involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.
Chemical Reactions Analysis
(5E)-5-(1H-indol-3-ylmethylidene)-3-phenyl-2-sulfanylideneimidazolidin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include specific catalysts, solvents, and temperature controls. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
(5E)-5-(1H-indol-3-ylmethylidene)-3-phenyl-2-sulfanylideneimidazolidin-4-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions. In biology, it may be used in studies related to its biological activity and interactions with other molecules. In medicine, it could be explored for its potential therapeutic effects. In industry, it may be used in the production of various materials and products.
Mechanism of Action
The mechanism of action of (5E)-5-(1H-indol-3-ylmethylidene)-3-phenyl-2-sulfanylideneimidazolidin-4-one involves its interaction with specific molecular targets and pathways. These interactions can lead to various effects, depending on the context in which the compound is used. Understanding the molecular targets and pathways involved is crucial for elucidating its mechanism of action.
Comparison with Similar Compounds
(5E)-5-(1H-indol-3-ylmethylidene)-3-phenyl-2-sulfanylideneimidazolidin-4-one can be compared with other similar compounds to highlight its uniqueness Similar compounds may share structural features or chemical properties, but this compound may have distinct characteristics that make it particularly valuable for certain applications
Properties
IUPAC Name |
(5E)-5-(1H-indol-3-ylmethylidene)-3-phenyl-2-sulfanylideneimidazolidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N3OS/c22-17-16(10-12-11-19-15-9-5-4-8-14(12)15)20-18(23)21(17)13-6-2-1-3-7-13/h1-11,19H,(H,20,23)/b16-10+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPUMASDYXGPFNI-MHWRWJLKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C(=CC3=CNC4=CC=CC=C43)NC2=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N2C(=O)/C(=C\C3=CNC4=CC=CC=C43)/NC2=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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